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Compound of Interest

Compound Name: Sulfur-35

Cat. No.: B081441

This guide provides troubleshooting assistance for researchers, scientists, and drug
development professionals experiencing difficulties in detecting Sulfur-35 (3°S) contamination
with standard Geiger-Miller (GM) survey meters. The information is presented in a question-
and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQSs)

Q1: Why is my Geiger counter not detecting known 3°S contamination?

Al: Standard Geiger counters are often inefficient at detecting the low-energy beta particles
emitted by Sulfur-35.[1][2][3] The primary reasons for this include:

o Low Beta Energy: 3°S emits beta particles with a maximum energy of 0.167 MeV and an
average energy of 0.049 MeV.[1][2][4] These low-energy betas have a very short travel
distance in air (approximately 26 cm or 10.2 inches) and can be easily stopped by the
detector's window, air gaps, or even a layer of water or plastic.[5][6]

o Detector Window Thickness: Many Geiger counters have windows that are too thick to allow
the weak beta particles from 3°S to enter the detection chamber.[7] A thin-window GM
detector is necessary for any chance of detection.[8]

o Low Detector Efficiency: The inherent efficiency of Geiger-Muller detectors for low-energy
beta emitters is low, often around 10% or less.[5][6] Some sources indicate the efficiency for
35S can be as low as 4-5%.[6][8]
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Q2: Can | use any Geiger counter to detect 3°S?

A2: No. For any possibility of detecting 3°S, you must use a Geiger counter equipped with a
thin-window probe, often referred to as a "pancake"” probe.[8] Even with the correct probe,
detection can be challenging and is not the recommended method for routine contamination
monitoring of 3°S.

Q3: What is the best method for detecting 3°S contamination?

A3: The most reliable and recommended method for detecting 3°S contamination is through a
wipe test followed by analysis using a liquid scintillation counter (LSC).[2][5][6] LSCs have a
much higher counting efficiency for the low-energy beta particles of 3°S.[9]

Q4: My Geiger counter seems to be working for other isotopes. Could it be broken?

A4: It is unlikely that your Geiger counter is broken if it detects other, more energetic isotopes.
The issue is most likely related to the specific properties of 3°S and the limitations of the GM
detector. To confirm your meter is operational, you should check its response with a known
check source, verify it is within its calibration period, and ensure the batteries are good.[10]

Troubleshooting Guide

If you are having trouble detecting 3°S with a Geiger counter, follow these steps:
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Step Action Rationale

Ensure you are using a
Geiger-Miiller detector with a
) thin-window "pancake" probe.
1 Verify Detector Type
Standard GM probes are not
suitable for low-energy beta

emitters like 35S.[8]

Confirm that your Geiger
counter is within its calibration
o date.[10] Use a check source
Check Instrument Calibration )
2 ) (e.g., Cs-137) to verify that the
and Function _ _ o
instrument is functioning
correctly.[10] Check the battery

level.[10]

Place the probe as close as
possible to the suspected
o contamination without touching
Optimize Measurement o o
3 it (ideally within 1 cm).[8] Any

Geometry o ) ]
significant air gap will
attenuate the weak beta

particles.

If direct measurement is
unsuccessful, perform a wipe
] test of the area. This is the
4 Perform a Wipe Test »
most sensitive method for
detecting removable 3°S

contamination.[2][8]

Place the wipe sample in a vial

_ _ o with scintillation fluid and count
Analyze Wipe with a Liquid o o o
5 o it in a Liquid Scintillation
Scintillation Counter
Counter (LSC) for accurate

guantification.[2][5][6]
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Quantitative Data Summary

Parameter Value Reference
Sulfur-35 Half-life 87.44 days [51[6]
Sulfur-35 Emission Beta [5]

Sulfur-35 Maximum Beta

Energy

0.167 MeV (167 keV)

[1]141(5]

Sulfur-35 Average Beta Energy

0.049 MeV (49 keV)

[1]14]

Geiger-Muiller Efficiency for 3°S

~4-10%

[5]6]el

Beta Scintillator Efficiency for
358

~5%

[5]L6]

Max. Range of 35S Beta in Air

26 cm (10.2 inches)

[5](6]

Max. Range of 3°S Beta in

Water/Tissue

0.32 mm

[5](6]

Max. Range of 3°S Beta in

Plastic

0.25 mm

[5]16]

Experimental Protocols
Protocol 1: Direct Survey with a Thin-Window Geiger

Counter

e Preparation:

o Ensure you are wearing appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and disposable gloves.

o Verify that your Geiger counter is calibrated and functioning correctly using a check

source.

o Ensure the detector is a thin-window pancake probe.

e Measurement:
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o Turn on the Geiger counter and allow it to stabilize.

o Slowly move the probe over the surface being surveyed, maintaining a distance of
approximately 1 cm.

o Listen for an increase in the audible click rate or observe the counts per minute (CPM) on
the display.

e Interpretation:

o Any reading significantly above the background radiation level may indicate 3°S
contamination.

o Due to the low efficiency, the absence of a reading does not guarantee the absence of
contamination.[1][2]

Protocol 2: Wipe Test for Removable S Contamination

e Preparation:
o Wear appropriate PPE.
o Label a scintillation vial for each area to be tested.
e Sampling:
o Take a small piece of filter paper or a cotton swab.
o Wipe a 100 cm? area of the surface being tested with firm pressure.
o Place the wipe into the corresponding labeled scintillation vial.
e Analysis:
o Add an appropriate volume of scintillation cocktail to each vial.
o Cap the vials and shake gently to mix.

o Place the vials in a liquid scintillation counter.
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o Run the counting protocol for 3°S.

¢ Interpretation:

o The LSC will provide results in counts per minute (CPM) or disintegrations per minute

(DPM), which can be used to quantify the level of removable contamination.
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Caption: Sulfur-35 decay and interaction with a Geiger counter.
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Geiger counter not detecting 3°S

Use a thin-window probe BGS

Calibrate, check batteries,
or repair the counter

Adjust probe distance EGE

Perform a wipe test and
analyze with LSC

Contamination level determined

Click to download full resolution via product page

Caption: Troubleshooting workflow for 3>S detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b081441?utm_src=pdf-custom-synthesis
https://www.wpi.edu/offices/environmental-health-safety/radiation/regulations/procedures/s35
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Rad%20Safety/Sulfur-35.pdf
https://www.mdpi.com/2227-9040/8/4/106
https://ionactive.co.uk/resource-hub/guidance/s-35-sulphur-35-radiation-safety-data
https://ehs.usc.edu/research/rad/isotopes/35s/
http://www.hpschapters.org/northcarolina/NSDS/35SPDF.pdf
https://en.wikipedia.org/wiki/Geiger_counter
https://ehs.umich.edu/wp-content/uploads/2016/04/Sulphur-35.pdf
https://ehs.usc.edu/research/rad/rad-instruments/
https://www.youtube.com/watch?v=_ydgmg4gbkU
https://www.benchchem.com/product/b081441#why-is-my-geiger-counter-not-detecting-sulfur-35-contamination-effectively
https://www.benchchem.com/product/b081441#why-is-my-geiger-counter-not-detecting-sulfur-35-contamination-effectively
https://www.benchchem.com/product/b081441#why-is-my-geiger-counter-not-detecting-sulfur-35-contamination-effectively
https://www.benchchem.com/product/b081441#why-is-my-geiger-counter-not-detecting-sulfur-35-contamination-effectively
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081441?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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